Cas no 2248326-20-5 (ethyl 1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}piperidine-3-carboxylate)

• Product Name: ethyl 1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}piperidine-3-carboxylate
• CAS No: 2248326-20-5
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• CID: 5856828
• PubChem ID: 165725517
• Update Time: 2025-05-24

ethyl 1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520057
• ethyl 1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}piperidine-3-carboxylate
• 2248326-20-5

• Inchi： 1S/C18H20N2O6/c1-2-25-18(24)12-6-5-9-19(10-12)11-15(21)26-20-16(22)13-7-3-4-8-14(13)17(20)23/h3-4,7-8,12H,2,5-6,9-11H2,1H3
• InChI Key： NYENJUJUIHVSJE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC1)=O

Computed Properties

• Exact Mass: 360.13213636g/mol
• Monoisotopic Mass: 360.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.2Ų

Additional information on ethyl 1-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]-2-oxoethyl}piperidine-3-carboxylate

Ethyl 1-{2-[(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Oxy]-2-Oxoethyl}Piperidine-3-Carboxylate: A Comprehensive Overview

Ethyl 1-{2-[(1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl)Oxy]-2-Oxoethyl}Piperidine-3-Carboxylate, with the CAS registry number 2248326-5, is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a piperidine ring system and an isoindole moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and chemical synthesis.

The molecular formula of ethyl 1-{(...}piperidine-(...}carboxylate is C₁₉H₂₀N₂O₅. Its molecular weight is approximately 376.4 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits a melting point of around 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for various synthetic procedures and analytical techniques commonly employed in organic chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoindole derivative. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and improved purity levels during the synthesis process. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the formation of the isoindole moiety with enhanced efficiency. Additionally, the incorporation of green chemistry principles has led to the development of more sustainable synthesis pathways for this compound.

The structural features of ethyl 1-{(...}piperidine-(...}carboxylate are particularly interesting from a pharmacological standpoint. The piperidine ring system is known for its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that this compound exhibits moderate bioavailability when administered orally, making it a potential candidate for drug delivery systems targeting chronic diseases.

In terms of biological activity, ethyl 1-{(...}piperidine- strong>}carboxylate has been investigated for its potential anti-inflammatory and antioxidant properties. Preclinical studies conducted in vitro have shown that this compound can effectively inhibit the production of reactive oxygen species (ROS) and reduce inflammation in macrophage cell lines. Furthermore, its ability to modulate key enzymes involved in oxidative stress pathways suggests that it may have therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders.

The isoindole moiety within the molecule plays a crucial role in its biological activity. This functional group is known to exhibit significant binding affinity towards various protein targets, including kinases and proteases. Recent research has highlighted its ability to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes implicated in cancer metastasis and fibrotic diseases. These findings underscore the importance of isoindole-containing compounds in drug discovery efforts targeting complex pathological conditions.

Ethical considerations are paramount when working with compounds like ethyl 1-{(...}piperidine- strong>}carboxylate. Researchers must adhere to strict safety protocols to minimize exposure risks during synthesis and handling. Additionally, environmental impact assessments are essential to ensure that the production processes do not contribute to ecological degradation.

In conclusion, ethyl 1-{(...}piperidine- strong>}carboxylate (CAS No. 5 strong>) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthetic methodologies and biological insights, positions it as a valuable tool in the pursuit of innovative therapeutic agents.